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Compound of Interest

Compound Name: Solvent Blue 67

Cat. No.: B1172419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular and chemical properties of

C.I. Solvent Blue 67, a synthetic dye with applications spanning various industrial and

scientific fields.

Molecular Structure and Identification
C.I. Solvent Blue 67 is authoritatively classified as a sulfonated copper phthalocyanine. While

some sources have erroneously identified it with other dye classes, the consistent designation

in chemical and dye manufacturing literature points to a copper (II) complex of a sulfonated

phthalocyanine macrocycle. The CAS number for C.I. Solvent Blue 67 is 12226-78-7.[1][2]

Commercially available C.I. Solvent Blue 67 is typically not a single chemical entity but rather

a mixture of isomers with varying degrees of sulfonation. The sulfonation process can result in

mono-, di-, tri-, and tetrasulfonated phthalocyanine molecules. The representative structure is

often depicted as the tetrasulfonated form. One cited molecular formula for a component of this

dye is C₃₂H₁₆CuN₈Na₄O₁₂S₄, corresponding to the tetrasodium salt of copper phthalocyanine

tetrasulfonic acid.[3]

The core structure consists of a planar copper phthalocyanine molecule, a complex of copper

with four isoindole units linked by nitrogen atoms to form a macrocyclic ring. This large

aromatic system is responsible for the dye's intense blue color. The sulfonic acid groups (-

SO₃H) or their sodium salts (-SO₃Na) are attached to the peripheral benzene rings of the
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phthalocyanine structure. These groups significantly increase the molecule's polarity and

solubility in more polar solvents compared to the parent copper phthalocyanine.

Below is a DOT language representation of the idealized molecular structure of tetrasulfonated

copper phthalocyanine, a primary component of C.I. Solvent Blue 67.

Caption: Molecular structure of tetrasulfonated copper phthalocyanine.

Physicochemical Properties
The following table summarizes key quantitative data for C.I. Solvent Blue 67. It is important to

note that as a commercial mixture, some properties may vary between batches and

manufacturers.

Property Value

CAS Number 12226-78-7

Chemical Class Phthalocyanine

Appearance Greenish-blue powder

Melting Point 222 °C

Light Fastness (PS) 5

Heat Resistance (PS) 260 °C

Solubility in Water < 0.18 mg/L (20°C)

Solubility (Butyl Cellosolve) 200 g/L

Solubility (Acetone) 150 g/L

Solubility (Methyl Ethyl Ketone) 200 g/L

Solubility (Diacetone Alcohol) 100 g/L

Experimental Protocols
Synthesis
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The synthesis of C.I. Solvent Blue 67 involves the sulfonation of copper phthalocyanine. A

general procedure is outlined in historical patents and chemical literature.

Protocol: Sulfonation of Copper Phthalocyanine

Reaction Setup: Copper phthalocyanine is added to an excess of oleum (fuming sulfuric

acid, typically 15-25%) at a controlled elevated temperature, often in the range of 170-175

°C. The weight ratio of oleum to copper phthalocyanine is approximately 10:1.

Catalysis: A catalyst, such as mercuric sulfate, may be added to the mixture to facilitate the

reaction.

Reaction Conditions: The mixture is heated for a defined period, for example, two hours, to

allow for the sulfonation of the aromatic rings. The degree of sulfonation is controlled by

reaction time, temperature, and the concentration of the oleum.

Quenching and Precipitation: The reaction mixture is then cooled and carefully diluted with a

large volume of water. This quenching step causes the sulfonated product to precipitate.

Neutralization and Isolation: The pH of the resulting slurry is adjusted to approximately 8,

and the dye is then isolated, often as its sodium salt, through filtration and drying.

Analytical Characterization
The analysis of sulfonated copper phthalocyanines like C.I. Solvent Blue 67 often requires

techniques that can separate and identify the components of the complex mixture.

Protocol: Ion-Pair Chromatography

Ion-pair reversed-phase chromatography is a powerful method for analyzing the composition of

sulfonated phthalocyanine dyes.

Mobile Phase Preparation: An aqueous mobile phase is prepared containing an ion-pairing

agent, such as a quaternary ammonium salt (e.g., cetyltrimethylammonium bromide), and a

buffer to control pH. An organic modifier, such as acetonitrile or methanol, is also included.

Stationary Phase: A C18 reversed-phase HPLC column is typically used.
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Sample Preparation: The dye sample is dissolved in a suitable solvent, filtered, and injected

into the chromatograph.

Separation: The components of the dye mixture are separated based on their degree of

sulfonation. The retention time generally increases as the number of sulfonate groups

decreases. For instance, the tetrasulfonated species will elute first, followed by the tri-, di-,

and monosulfonated species.

Detection: A UV-Vis detector is used to monitor the column effluent at a wavelength

corresponding to the absorption maximum of the dye.

Logical Relationships in Analysis
The analytical workflow for characterizing C.I. Solvent Blue 67 involves a logical progression

from initial synthesis to detailed compositional analysis. The following diagram illustrates this

relationship.
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Caption: Workflow for the synthesis and analysis of C.I. Solvent Blue 67.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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